N-Desmethyl L-Ergothioneine-d6 Methyl Ester N-Desmethyl L-Ergothioneine-d6 Methyl Ester Intermediate in the production of labeled L-Ergothioneine

Brand Name: Vulcanchem
CAS No.: 1795785-97-5
VCID: VC0132562
InChI: InChI=1S/C9H15N3O2S/c1-12(2)7(8(13)14-3)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2,10,11,15)/t7-/m0/s1/i1D3,2D3
SMILES: CN(C)C(CC1=CNC(=S)N1)C(=O)OC
Molecular Formula: C9H15N3O2S
Molecular Weight: 235.335

N-Desmethyl L-Ergothioneine-d6 Methyl Ester

CAS No.: 1795785-97-5

Cat. No.: VC0132562

Molecular Formula: C9H15N3O2S

Molecular Weight: 235.335

* For research use only. Not for human or veterinary use.

N-Desmethyl L-Ergothioneine-d6 Methyl Ester - 1795785-97-5

Specification

Description Intermediate in the production of labeled L-Ergothioneine

CAS No. 1795785-97-5
Molecular Formula C9H15N3O2S
Molecular Weight 235.335
IUPAC Name methyl (2S)-2-[bis(trideuteriomethyl)amino]-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoate
Standard InChI InChI=1S/C9H15N3O2S/c1-12(2)7(8(13)14-3)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2,10,11,15)/t7-/m0/s1/i1D3,2D3
Standard InChI Key RRTOEEXBIOEGRQ-HRHRGYCUSA-N
SMILES CN(C)C(CC1=CNC(=S)N1)C(=O)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator